1-[1-Methyl-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]-1h-pyrazol-4-amine hydrochloride

• IUPAC Name: 1-[2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)propan-2-yl]pyrazol-4-amine;hydrochloride
• InChI: InChI=1S/C13H20N6.ClH/c1-13(2,19-9-10(14)8-15-19)12-17-16-11-6-4-3-5-7-18(11)12;/h8-9H,3-7,14H2,1-2H3;1H
• InChI Key: HNMQCYKZXISJOA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NN=C2N1CCCCC2)N3C=C(C=N3)N.Cl
• Molecular Formula: C13H21ClN6
• Molecular Weight: 296.80 g/mol

Description

1-[1-Methyl-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]-1h-pyrazol-4-amine hydrochloride is a useful research compound. Its molecular formula is C13H21ClN6 and its molecular weight is 296.8. The purity is usually 95%.
BenchChem offers high-quality 1-[1-Methyl-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]-1h-pyrazol-4-amine hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[1-Methyl-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]-1h-pyrazol-4-amine hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities of Pyrazoline and Pyrazole Derivatives

A study by Hassan (2013) focused on synthesizing a series of 2-pyrazolines and pyrazole derivatives from α,β-unsaturated ketones. These compounds were then tested for their antimicrobial activity against various bacteria and fungi. The study found that specific derivatives showed promising antibacterial and antifungal properties. This research highlights the potential of pyrazole-based compounds in developing new antimicrobial agents (Hassan, 2013).

Azolo[1,5-a]pteridines and Azolo[5,1-b]purines Synthesis

Gazizov et al. (2020) investigated the synthesis of fused azolo[1,5-a]pteridines and azolo[5,1-b]purines, showcasing the versatility of azole rings in creating complex heterocyclic compounds. These structures are of interest due to their potential pharmacological applications, demonstrating the ongoing research into novel heterocyclic compounds that could serve as therapeutic agents (Gazizov et al., 2020).

Triazolo[1,5-a]pyrimidines and Pyrazolo[1,5-a]1,3,5]triazines Synthesis

A study by Zamigailo et al. (2013) described the synthesis of derivatives of pyrazolo[3,4-d]pyrimidine and pyrazolo[1,5-a]1,3,5]triazine series. These compounds are synthesized from reactions of 4-oxo benz[1,3-e]oxazinium perchlorates with 1-R1-3-R2-5-aminopyrazoles, indicating the potential for creating a wide array of heterocyclic compounds with diverse biological activities (Zamigailo et al., 2013).